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Compound of Interest

2,5-dichloro-N-
Compound Name: _
phenylbenzenesulfonamide

Cat. No.: B312446

CAS Number: 91498-90-7[1][2]

This technical guide provides an overview of 2,5-dichloro-N-phenylbenzenesulfonamide, a
chemical compound belonging to the benzenesulfonamide class. Due to the limited availability
of in-depth data for this specific molecule, this document also draws upon information from
closely related structural analogs to provide a broader context for researchers, scientists, and
drug development professionals.

Physicochemical Properties

Property Value Reference
Molecular Formula C12HoCI2NO2S [1]
Molecular Weight 302.18 g/mol [1]

Synthesis and Experimental Protocols

While a specific protocol for 2,5-dichloro-N-phenylbenzenesulfonamide was not detailed in
the reviewed literature, the synthesis of structurally similar sulfonamides, such as 2,5-dichloro-
N-(3-methylphenyl)benzenesulfonamide and 2,5-dichloro-N-(2,3-
dimethylphenyl)benzenesulfonamide, follows a general synthetic route.[3][4] The following is a
generalized experimental protocol based on these related compounds.
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General Synthesis of N-Aryl-2,5-dichlorobenzenesulfonamides

This protocol describes the reaction of an aniline derivative with 2,5-dichlorobenzenesulfonyl
chloride.

Materials:

 Aniline or a substituted aniline derivative (e.g., m-toluidine, 2,3-dimethylaniline)
o 2,5-dichlorobenzenesulfonyl chloride

e Dichloromethane (DCM)

e Triethylamine

e 1M Hydrochloric acid (HCI) solution

e Sodium carbonate solution (5%) (for neutralization, if needed)

Procedure:

Dissolve the aniline derivative in dichloromethane.

e Add 2,5-dichlorobenzenesulfonyl chloride to the mixture.

« Stir the reaction mixture at room temperature overnight. The pH should be maintained at 8-9
using triethylamine.

e Monitor the reaction completion using Thin Layer Chromatography (TLC).

e Upon completion, adjust the pH to 1-2 with a 1M HCI solution.

e Pour the mixture into a separatory funnel and separate the dichloromethane layer.

o Evaporate the solvent from the organic layer at room temperature to yield the crude product.

e The crude product can be further purified by recrystallization from a suitable solvent (e.g.,
acetonitrile) to obtain the final product.[3][4]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of N-aryl-2,5-dichlorobenzenesulfonamides.
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Biological Activity

Direct biological activity data for 2,5-dichloro-N-phenylbenzenesulfonamide is not readily

available. However, studies on a closely related analog, 2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide, have investigated its effects on cardiovascular parameters in an isolated

rat heart model.[5]

Experimental Model for Biological Activity Screening

The following protocol is adapted from the study of benzenesulfonamide derivatives on an

isolated rat heart model to assess effects on perfusion pressure and coronary resistance.[5]

Model: Isolated rat heart (Langendorff preparation) Perfusion: Perfused at a constant flow rate

of 10 ml/min. Test Compound: 2,5-dichloro-N-(4-nitrophenyl)-benzenesulfonamide at a

concentration of 0.001 nM. Measurements:

o Perfusion Pressure: Measured to determine changes in vascular resistance.

o Coronary Resistance: Calculated as the ratio of perfusion pressure (mm Hg) to coronary flow

(mL/min). Comparison: Effects are compared to a control (absence of the compound) and

other benzenesulfonamide derivatives.[5]

Quantitative Data from a Structurally Related Analog

The following table summarizes the reported effects of 2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide on perfusion pressure and coronary resistance.

Parameter Compound

Observation

2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide

Perfusion Pressure

No significant decrease

observed compared to control.

[5]

. 2,5-dichloro-N-(4-nitrophenyl)-
Coronary Resistance .
benzenesulfonamide

No significant decrease

observed compared to control.

[5]
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It is important to note that another analog, 4-(2-aminoethyl)-benzenesulfonamide, did show a

significant decrease in both perfusion pressure and coronary resistance in the same study.[5]

Biological Activity Screening Workflow
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Caption: Workflow for assessing the biological activity of benzenesulfonamide derivatives.
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Potential Mechanism of Action

While the direct target of 2,5-dichloro-N-phenylbenzenesulfonamide is not specified, some
sulfonamide derivatives are known to interact with various biological targets. For instance, 2,5-
dichloro-N-(5-chloro-1,3-benzoxazol-2-yl)benzenesulfonamide has been identified as an
inhibitor of Fructose-1,6-bisphosphatase 1, a rate-limiting enzyme in gluconeogenesis.[6] This
suggests that derivatives of 2,5-dichlorobenzenesulfonamide could potentially be explored for
their roles in metabolic pathways.
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Caption: Inhibition of Fructose-1,6-bisphosphatase 1 by a sulfonamide derivative.

Conclusion

2,5-dichloro-N-phenylbenzenesulfonamide is a compound for which detailed public data is
limited. However, by examining its structural analogs, it is possible to infer potential synthetic
routes and biological screening methods. The benzenesulfonamide scaffold is present in a
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variety of biologically active molecules, suggesting that this compound and its derivatives could
be of interest for further investigation in drug discovery and development. Future research
should focus on the direct synthesis, characterization, and biological evaluation of 2,5-
dichloro-N-phenylbenzenesulfonamide to fully elucidate its properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2,5-dichloro-N-
phenylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b312446#cas-number-for-2-5-dichloro-n-
phenylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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